4-(Dimethylamino)-3-hydroxybenzaldehyde

• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• IUPAC Name: 4-(dimethylamino)-3-hydroxybenzaldehyde
• InChI: InChI=1S/C9H11NO2/c1-10(2)8-4-3-7(6-11)5-9(8)12/h3-6,12H,1-2H3
• InChI Key: CJFLZRFIBIUPQY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(C=C1)C=O)O

Description

4-(Dimethylamino)-3-hydroxybenzaldehyde is an aromatic aldehyde featuring a hydroxyl (-OH) group at the meta position (C3) and a dimethylamino (-N(CH₃)₂) group at the para position (C4) on the benzene ring. This dual substitution pattern imparts unique electronic and steric properties, making it valuable in synthesizing bioactive compounds and coordination complexes.

• Schiff base synthesis for CO₂ capture applications .
• Polymer chemistry, where derivatives like ethyl 4-(dimethylamino) benzoate enhance resin reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Dimethylamino)-3-hydroxybenzaldehyde can be achieved through several methods. One common approach involves the reaction of 4-(Dimethylamino)benzaldehyde with a suitable hydroxylating agent. For instance, the hydroxylation can be carried out using hydrogen peroxide in the presence of a catalyst such as iron(III) chloride. The reaction typically occurs under mild conditions, yielding the desired product with good efficiency .

Industrial Production Methods

In an industrial setting, the production of 4-(Dimethylamino)-3-hydroxybenzaldehyde may involve more scalable and cost-effective methods. One such method includes the use of continuous flow reactors, which allow for better control over reaction parameters and improved yields. Additionally, the use of green chemistry principles, such as solvent-free reactions and recyclable catalysts, can enhance the sustainability of the production process .

Chemical Reactions Analysis

Types of Reactions

4-(Dimethylamino)-3-hydroxybenzaldehyde undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or carboxylic acids.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol or other reduced forms.

Substitution: The dimethylamino and hydroxyl groups can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are frequently used.

Substitution: Reagents like alkyl halides and acyl chlorides can be employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce alcohols. Substitution reactions can lead to a variety of functionalized derivatives .

Scientific Research Applications

4-(Dimethylamino)-3-hydroxybenzaldehyde has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is employed in the study of enzyme mechanisms and as a probe for biological assays.

Industry: The compound is used in the production of dyes, pigments, and other materials with specific optical properties.

Mechanism of Action

The mechanism of action of 4-(Dimethylamino)-3-hydroxybenzaldehyde involves its interaction with specific molecular targets. The compound can act as an electrophile, reacting with nucleophiles in biological systems. It may also participate in redox reactions, influencing cellular processes and signaling pathways. The exact molecular targets and pathways depend on the specific context and application .

Comparison with Similar Compounds

Key Insights :

• The dimethylamino group (-N(CH₃)₂) is a stronger electron donor than -OCH₃ or -OH, enhancing resonance stabilization in Schiff bases and improving CO₂ adsorption capacity .

Key Insights :

• Compound III (derived from 4-(dimethylamino)benzaldehyde) showed lower efficacy (45% inhibition) compared to derivatives with pyrrole or isatin scaffolds. This suggests that the para-dimethylamino substituent may reduce spasmolytic activity relative to other electron-withdrawing or bulky groups .
• The addition of a hydroxyl group (as in 4-(dimethylamino)-3-hydroxybenzaldehyde) could modulate pharmacokinetic properties, though this remains unexplored in the provided data.

Reactivity in Polymer Chemistry

Ethyl 4-(dimethylamino) benzoate, a derivative of 4-(dimethylamino)benzaldehyde, demonstrates superior reactivity in resin polymerization compared to 2-(dimethylamino) ethyl methacrylate (DMAEMA):

Property	Ethyl 4-(Dimethylamino) Benzoate	DMAEMA	Reference
Degree of conversion (resin)	92% ± 3%	78% ± 4%
Flexural strength (MPa)	128 ± 12	95 ± 10
Water sorption (μg/mm³)	18 ± 2	32 ± 3

Key Insights :

• The dimethylamino group in the benzoate derivative enhances electron transfer during polymerization, leading to higher crosslinking density and mechanical strength .
• For 4-(Dimethylamino)-3-hydroxybenzaldehyde, the hydroxyl group could further improve resin hydrophilicity or adhesion, though experimental data are lacking.